Cas no 6913-92-4 (1-benzyl-2,5-dihydropyrrole)

• Product Name: 1-benzyl-2,5-dihydropyrrole
• CAS No: 6913-92-4
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• MDL: MFCD00012324
• CID: 47067
• PubChem ID: 24858251
• Update Time: 2025-04-18

1-benzyl-2,5-dihydropyrrole Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-3-pyrroline
• N-Benzyl-3-pyrrolidone
• 1-Benzyl-2,5-dihydro-1H-pyrrole
• 1-benzyl-2,5-dihydropyrrole
• LRFHKHHUKGZIGE-UHFFFAOYSA-N
• 1H-Pyrrole, 2,5-dihydro-1-(phenylmethyl)-
• l-benzyl-3-pyrroline
• N-benzyl 3-pyrroline
• N-BENZYL-3-PYRROLINE
• MLS001074867
• BDBM7817
• HMS3374C08
• HMS2232O07
• BBL103014
• STL556823
• 1-(phenylmethyl)-2,5-dihydropyrrole
• 1-Benzyl-2,5-dihydro-1H
• SCHEMBL1639608
• 1-Benzyl-3-pyrroline, 97%
• AKOS015840339
• TS-02119
• P10024
• AMY3253
• A836364
• FT-0636287
• 6913-92-4
• PB15605
• MFCD00012324
• 1-Benzyl-2,5-dihydro-1H-pyrrole #
• DTXSID40340093
• CHEMBL223179
• CS-W001618
• SY039361
• SMR000568398

• MDL： MFCD00012324
• Inchi： 1S/C11H13N/c1-2-6-11(7-3-1)10-12-8-4-5-9-12/h1-7H,8-10H2
• InChI Key： LRFHKHHUKGZIGE-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CC=CC1
• BRN： 111101

Computed Properties

• Exact Mass: 159.10500
• Monoisotopic Mass: 159.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2

Experimental Properties

• Color/Form: Not available
• Density: 0.837 g/mL at 25 °C(lit.)
• Boiling Point: 60 °C/1 mmHg(lit.)
• Flash Point: Fahrenheit: 197.6 ° f < br / > Celsius: 92 ° C < br / >
• Refractive Index: n20/D 1.542(lit.)
• PSA: 3.24000
• LogP: 1.99630
• Sensitiveness: Air Sensitive
• Solubility: Not available

1-benzyl-2,5-dihydropyrrole Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3267 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S27-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：Ⅱ
• Storage Condition：Sealed in dry,Store in freezer, under -20°C(BD56717)
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds